![molecular formula C12H14ClN3O B7630037 (5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone](/img/structure/B7630037.png)
(5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone is a chemical compound that has gained a lot of attention in recent years due to its potential applications in the field of scientific research. This compound is known to have a unique structure that makes it highly effective in various research applications. In
Mechanism of Action
The mechanism of action of (5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. It has been found to be effective in the treatment of various diseases by modulating the activity of neurotransmitters and their receptors.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. It has been found to be effective in reducing inflammation, promoting cell growth, and improving cognitive function. It has also been found to be effective in reducing the risk of certain diseases, including cancer and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using (5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone in lab experiments include its high potency, selectivity, and low toxicity. However, its limitations include its high cost and limited availability.
Future Directions
There are several future directions for the research of (5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone. One possible direction is the development of new drugs based on this compound for the treatment of various diseases. Another possible direction is the study of its mechanism of action to better understand its therapeutic potential. Additionally, the synthesis of new derivatives of this compound may lead to the discovery of even more potent and selective compounds for scientific research.
Synthesis Methods
The synthesis of (5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone involves several steps. The first step involves the synthesis of 5-chloropyrimidine-4-carboxylic acid by reacting 5-chloropyrimidine with chloroacetic acid. The resulting product is then reacted with 1,2-diaminocyclohexane to obtain the intermediate product. The final product is obtained by reacting the intermediate product with 3,3-dimethyl-1-buten-1-ol in the presence of a catalyst.
Scientific Research Applications
(5-Chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone has several scientific research applications. It is widely used in the field of medicinal chemistry for the development of new drugs. It has been found to be effective in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It is also used in the field of neuroscience for the study of neurotransmitters and their receptors.
Properties
IUPAC Name |
(5-chloropyrimidin-4-yl)-(6,6-dimethyl-3-azabicyclo[3.1.0]hexan-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN3O/c1-12(2)7-4-16(5-8(7)12)11(17)10-9(13)3-14-6-15-10/h3,6-8H,4-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANHYRMYTFWLHRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2C1CN(C2)C(=O)C3=NC=NC=C3Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.